2-Chloro-5-(4-methoxy-2-methylphenyl)phenol

• IUPAC Name: 2-chloro-5-(4-methoxy-2-methylphenyl)phenol
• InChI: InChI=1S/C14H13ClO2/c1-9-7-11(17-2)4-5-12(9)10-3-6-13(15)14(16)8-10/h3-8,16H,1-2H3
• InChI Key: FRZRYMXVJGRHNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C2=CC(=C(C=C2)Cl)O
• Molecular Formula: C14H13ClO2
• DSSTOX Substance ID: DTXSID90685966
• Molecular Weight: 248.70 g/mol
• CAS No.: 1261951-48-7

Description

2-Chloro-5-(4-methoxy-2-methylphenyl)phenol is a chemical compound with the molecular formula C14H13ClO2 and a molecular weight of 248.7 g/mol . It is a derivative of phenol, characterized by the presence of a chlorine atom at the 2-position and a 4-methoxy-2-methylphenyl group at the 5-position of the phenol ring .

Preparation Methods

The synthesis of 2-Chloro-5-(4-methoxy-2-methylphenyl)phenol can be achieved through various synthetic routes. One common method involves the chlorination of 5-(4-methoxy-2-methylphenyl)phenol using a chlorinating agent such as thionyl chloride or phosphorus pentachloride under controlled conditions . The reaction typically occurs in an inert solvent like dichloromethane or chloroform, and the product is purified through recrystallization or column chromatography .

Chemical Reactions Analysis

2-Chloro-5-(4-methoxy-2-methylphenyl)phenol undergoes several types of chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by other nucleophiles, such as hydroxide ions, to form corresponding phenol derivatives.

Oxidation Reactions: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form quinone derivatives.

Reduction Reactions: Reduction of the compound can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride, leading to the formation of corresponding alcohols.

Scientific Research Applications

2-Chloro-5-(4-methoxy-2-methylphenyl)phenol has various applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new pharmaceuticals.

Industry: It is used in the production of specialty chemicals and as a precursor for the synthesis of other industrially important compounds.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(4-methoxy-2-methylphenyl)phenol involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor of certain enzymes or receptors, leading to the modulation of biochemical pathways . For example, it may inhibit the activity of microbial enzymes, thereby exhibiting antimicrobial effects .

Comparison with Similar Compounds

2-Chloro-5-(4-methoxy-2-methylphenyl)phenol can be compared with other similar compounds, such as:

2-Chloro-5-methylphenol: This compound has a similar structure but lacks the 4-methoxy group, which may result in different chemical and biological properties.

4-Chloro-2-methylphenol: This compound has the chlorine atom at the 4-position instead of the 2-position, leading to variations in reactivity and applications.

The presence of the 4-methoxy-2-methylphenyl group in 2-Chloro-5-(4-methoxy-2-methylphenyl)phenol imparts unique properties, making it distinct from its analogs .